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For Researchers, Scientists, and Drug Development Professionals

Abstract
Cholesteryl oleyl carbonate (COC) is a prominent thermotropic liquid crystal known for its

cholesteric phase, which exhibits selective reflection of light, resulting in iridescent colors that

are highly sensitive to temperature changes. This technical guide provides an in-depth

overview of the discovery and history of cholesteryl esters, the synthesis and characterization

of COC, its physicochemical properties, and detailed experimental protocols. The document is

intended to serve as a comprehensive resource for researchers and professionals in materials

science, chemistry, and drug development.

Discovery and History
The journey into the world of liquid crystals began in the late 1880s with the work of Austrian

botanist Friedrich Reinitzer.[1][2] While studying derivatives of cholesterol, he observed that

cholesteryl benzoate appeared to have two distinct melting points.[1][2] At 145°C, the solid

turned into a cloudy, viscous fluid, and upon further heating to 178.5°C, it became a clear,

transparent liquid. This phenomenon was reversible upon cooling. Intrigued by these findings,

Reinitzer shared them with the German physicist Otto Lehmann. Lehmann, utilizing a hot-stage

polarizing microscope, concluded that the cloudy intermediate phase was a new state of

matter, which he termed "liquid crystal."[1][2]
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Following the discovery of liquid crystalline behavior in cholesteryl benzoate, a wide array of

other cholesterol derivatives were synthesized and investigated to explore their unique

properties. Cholesteryl oleyl carbonate emerged as a significant compound within this class

of materials. While the precise first synthesis of cholesteryl oleyl carbonate is not prominently

documented as a singular discovery, its use in liquid crystal mixtures was well-established by

the 1970s, as evidenced by its inclusion in scientific reviews and experimental procedures of

that era. It became particularly valued for its ability, when mixed with other cholesteryl esters

like cholesteryl nonanoate and cholesteryl benzoate, to create formulations with specific

temperature-sensitive color-changing properties at or near room temperature.

Physicochemical Properties
Cholesteryl oleyl carbonate is a carbonate ester of cholesterol and oleyl alcohol. Its

molecular structure, consisting of a rigid steroidal core and a flexible oleyl chain, is responsible

for its liquid crystalline behavior.

General and Chemical Properties
The general and chemical properties of cholesteryl oleyl carbonate are summarized in the

table below.
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Property Value Reference

IUPAC Name

[(3S,8S,9S,10R,13R,14S,17R)

-10,13-dimethyl-17-[(2R)-6-

methylheptan-2-

yl]-2,3,4,7,8,9,11,12,14,15,16,

17-dodecahydro-1H-

cyclopenta[a]phenanthren-3-yl]

[(Z)-octadec-9-enyl] carbonate

--INVALID-LINK--

CAS Number 17110-51-9 --INVALID-LINK--

Molecular Formula C46H80O3 --INVALID-LINK--

Molecular Weight 681.13 g/mol --INVALID-LINK--

Appearance
White to off-white crystalline

solid or transparent liquid
--INVALID-LINK--

Melting Point ~20 °C --INVALID-LINK--

Liquid Crystalline Properties
The thermotropic liquid crystalline behavior of cholesteryl oleyl carbonate is characterized by

its transitions between different mesophases as a function of temperature.

Property Value Reference

Liquid Crystal Phase Cholesteric --INVALID-LINK--

Heating Phase Transitions

Smectic → Cholesteric:

18.3°CCholesteric → Isotropic:

37.5°C

--INVALID-LINK--

Cooling Phase Transitions

Isotropic → Cholesteric:

35.1°CCholesteric → Smectic:

15.8°C

--INVALID-LINK--

Spectroscopic Data
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Spectroscopic data is crucial for the characterization and identification of cholesteryl oleyl
carbonate.

Technique Data Reference

¹H NMR (CDCl₃)

δ 5.35 (m, 1H, cholesterol C6-

H), 4.75 (m, 2H, carbonate

OCH₂), 2.30 (t, 2H, oleyl COO)

--INVALID-LINK--

IR (KBr)
1745 cm⁻¹ (C=O stretch), 1250

cm⁻¹ (C-O-C asymmetric)
--INVALID-LINK--

Experimental Protocols
Synthesis of Cholesteryl Oleyl Carbonate
This protocol describes the synthesis of cholesteryl oleyl carbonate via the esterification of

cholesteryl chloroformate with oleyl alcohol.

Materials:

Cholesteryl chloroformate (1.0 molar equivalent)

Oleyl alcohol (1.2 molar equivalents)

Anhydrous benzene (solvent)

Pyridine (1.5 equivalents, catalyst and HCl scavenger)

Nitrogen gas

Ice bath

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,

magnetic stirrer)

Procedure:
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Set up a round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a

condenser under a nitrogen atmosphere.

Dissolve cholesteryl chloroformate in anhydrous benzene in the flask.

Cool the flask to 0°C using an ice bath.

In the dropping funnel, prepare a solution of oleyl alcohol and pyridine in anhydrous

benzene.

Add the oleyl alcohol/pyridine solution dropwise to the stirred cholesteryl chloroformate

solution at 0°C.

After the addition is complete, allow the reaction mixture to stir at 0°C for 24 hours under a

nitrogen atmosphere.

After 24 hours, quench the reaction by the slow addition of water.

Separate the organic layer and wash it sequentially with dilute HCl, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate and filter.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a hexane:ethyl

acetate (9:1) eluent system to yield pure cholesteryl oleyl carbonate.
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Reactants

Reaction Conditions Process Product

Cholesteryl Chloroformate

Nucleophilic Acyl Substitution

Oleyl Alcohol

Pyridine

Anhydrous Benzene

0°C

24 hours

Nitrogen Aqueous Workup Column Chromatography Cholesteryl Oleyl Carbonate
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Purity

Structure

Thermal Properties

Synthesized COC

Thin-Layer Chromatography (TLC)

NMR Spectroscopy

FTIR Spectroscopy

Differential Scanning Calorimetry (DSC)

Polarized Light Microscopy (PLM)

Characterized COC
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Molecular Structure

Physical Property

Application

Chiral Cholesteric Molecule

Thermotropic Liquid Crystal

Temperature-Dependent Helical Pitch

Selective Light Reflection

Thermochromic Devices

Temperature Sensors Cosmetics

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.researchgate.net/figure/The-first-image-of-a-cholesteric-liquid-crystal-texture-as-published-by-Lehmann-in_fig3_259989919
https://en.wikipedia.org/wiki/Cholesteric_liquid_crystal
https://www.benchchem.com/product/b092303#discovery-and-history-of-cholesteryl-oleyl-carbonate
https://www.benchchem.com/product/b092303#discovery-and-history-of-cholesteryl-oleyl-carbonate
https://www.benchchem.com/product/b092303#discovery-and-history-of-cholesteryl-oleyl-carbonate
https://www.benchchem.com/product/b092303#discovery-and-history-of-cholesteryl-oleyl-carbonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b092303?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

